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Compound of Interest

Compound Name: Acid green 22

CAS No.: 5863-51-4

Cat. No.: B1609151

Get Quote

Acid Green 22 (C.I. 42095), also known as Light Green SF Yellowish or Acid Green 5, is a

water-soluble, green triarylmethane dye.[1][2] Its utility in biological research stems from its

nature as an acid dye.

Mechanism of Action: In an acidic solution, tissue proteins become positively charged

(cationic). Acid dyes, which are anionic (negatively charged) in solution, are then

electrostatically attracted to these cationic sites.[3][4] This principle allows Acid Green 22 to

selectively bind to and stain acidophilic (basic) tissue components, most notably cytoplasm,

muscle, and collagen, rendering them in shades of green.[4] The intensity of the staining is pH-

dependent, with acidic environments enhancing the reaction.[3]

Key Properties:

Molecular Formula: C37H34N2Na2O9S3[2]

Molecular Weight: 792.86 g/mol

Appearance: Dark green powder[5]
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Solubility: Soluble in water and ethanol[1][2]

Maximum Absorption (λmax): ~630 nm[2][6]

Primary Application: Counterstaining in Polychrome
Histology
Acid Green 22 is most renowned for its role as a counterstain in complex polychromatic

staining techniques, where multiple dyes are used to differentiate various tissue elements in a

single specimen.

Trichrome Staining: Visualizing Collagen
The most prominent application of Acid Green 22 is in trichrome staining methods, such as the

Masson and Gomori techniques.[7][8] In these procedures, it serves as the vibrant green

counterstain for collagen and connective tissue, providing a stark and clear contrast to other

tissue components.

The Principle of Differential Staining: Trichrome methods utilize a sequence of dyes with

different molecular weights and affinities for tissues of varying porosity. After nuclei are stained

(typically blue/black with an iron hematoxylin), a red "plasma stain" (e.g., Biebrich Scarlet-Acid

Fuchsin) is applied, which stains most acidophilic structures like cytoplasm and muscle.[9] A

polyacid, such as phosphomolybdic or phosphotungstic acid, is then used as a differentiating

agent. This large molecule is thought to remove the red dye from the more porous collagen

fibers while leaving it in the denser cytoplasm and muscle. Finally, Acid Green 22 is applied.

Its smaller molecular size allows it to penetrate and stain the now-decolorized collagen,

resulting in a differential stain.
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Tissue Components

Staining Steps

Muscle / Cytoplasm (Dense)

2. Polyacid
(e.g., PTA/PMA)

Red stain retained

Collagen (Porous)

Red stain removed
1. Red Plasma Stain

(e.g., Biebrich Scarlet)

Stains all
acidophilic tissue

Stains all
acidophilic tissue

3. Green Fibre Stain
(Acid Green 22)

Stains porous collagen
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Deparaffinize & Rehydrate Sections

Mordant in Bouin's Fluid
(Optional, 1 hr @ 56°C)

Wash in Tap Water

Stain Nuclei
(Weigert's Hematoxylin, 10 min)

Wash in Tap Water

Stain Cytoplasm/Muscle
(Biebrich Scarlet, 15 min)

Rinse in Distilled Water

Differentiate
(PTA/PMA, 10-15 min)

Stain Collagen
(Light Green SF, 5-10 min)

Rinse in 1% Acetic Acid

Dehydrate & Clear

Mount Coverslip

Click to download full resolution via product page

Caption: Workflow for Masson's Trichrome staining.
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Other Research Applications
While histology is its primary domain, Acid Green 22 has other niche applications.

Papanicolaou Staining: It is a critical component of the EA series of counterstains (e.g., EA-

31, EA-50) used in cytology for the Pap test. [7][8]In conjunction with Eosin Y and sometimes

Bismarck Brown Y, it provides differential staining of the cytoplasm in squamous epithelial

cells, aiding in the detection of dysplasia.

Mitochondrial Staining: Some sources identify Light Green SF Yellowish as a selective

mitochondrial stain, although this is a less common application compared to its use in

trichrome methods. [10]* Plant Histology: The dye is also used extensively in botany to stain

cellulose walls and other plant tissue components. [2][6]

Toxicology and Safety Considerations
For laboratory use, Acid Green 22 is handled as a standard chemical powder. It is important to

consult the Safety Data Sheet (SDS) before use. General precautions include using personal

protective equipment (gloves, eye protection) and handling the powder in a well-ventilated area

or fume hood to avoid inhalation.

Studies in rats and dogs involving oral administration showed that less than 5% of the dye is

absorbed, with the majority being excreted. [6]It was previously used as a food colorant but

was discontinued due to its tendency to fade. [6]

Conclusion and Recommendations
Acid Green 22 (Light Green SF Yellowish) is a historically significant and widely used dye in

research, particularly as a green counterstain for collagen in trichrome techniques. Its ability to

provide sharp contrast makes it an invaluable tool for differentiating connective tissue from

muscle and cytoplasm.

For researchers, the choice between Acid Green 22 and its primary alternative, Fast Green

FCF, hinges on the specific needs of the experiment. While Acid Green 22 is sufficient for

many routine applications, Fast Green FCF is recommended for studies requiring long-term

color stability and archival quality. Regardless of the choice, a properly executed polychrome
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staining protocol can yield visually striking and highly informative results for the study of tissue

morphology.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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